Cas no 58926-34-4 (7-Chloronaphthalene-1-acetic acid)

• Product Name: 7-Chloronaphthalene-1-acetic acid
• CAS No: 58926-34-4
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 4936238
• Update Time: 2025-10-28

7-Chloronaphthalene-1-acetic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloronaphthalene-1-acetic acid
• 7-chloro-1-naphthylacetic acid
• (7-chloro-1-naphthalenyl)acetic acid
• 2-(7-chloronaphthalen-1-yl)acetic acid

• Inchi： 1S/C12H9ClO2/c13-10-5-4-8-2-1-3-9(6-12(14)15)11(8)7-10/h1-5,7H,6H2,(H,14,15)
• InChI Key： VUWPIWQYUNWHPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CC(CC(=O)O)=C2C=1

Computed Properties

• Exact Mass: 220.029
• Monoisotopic Mass: 220.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 7-Chloronaphthalene-1-acetic acid

7-Chloronaphthalene-1-acetic Acid: A Comprehensive Overview

7-Chloronaphthalene-1-acetic acid (CAS No. 58926-34-4) is a synthetic compound with significant applications in various fields, particularly in agriculture and biotechnology. This compound, also referred to as 7-chloro-naphthylacetic acid, belongs to the class of auxin analogs, which are widely used as plant growth regulators. The molecule consists of a naphthalene ring system substituted with a chlorine atom at the 7th position and an acetic acid group at the 1st position, making it structurally distinct from other auxin derivatives.

The synthesis of 7-chloronaphthalene-1-acetic acid involves a series of chemical reactions, including chlorination and acetylation processes. Recent advancements in synthetic chemistry have enabled the production of this compound with higher purity and efficiency. Researchers have also explored alternative methods, such as biocatalytic approaches, to synthesize this compound in an environmentally friendly manner. These developments highlight the growing interest in sustainable chemical manufacturing practices.

One of the most notable applications of 7-chloronaphthalene-1-acetic acid is its use as a plant growth regulator. Auxins, including this compound, play a crucial role in regulating plant growth and development by influencing cell elongation, root formation, and flowering. Studies have shown that 7-chloronaphthalene-1-acetic acid can enhance crop yields by promoting root development and improving nutrient uptake. For instance, research conducted on rice plants demonstrated that the application of this compound significantly increased root biomass and overall plant productivity under controlled conditions.

In addition to its agricultural applications, 7-chloronaphthalene-1-acetic acid has been investigated for its potential in biotechnological processes. Recent studies have explored its role in tissue culture techniques, where it is used to induce root formation in plant explants. The compound's ability to stimulate cellular differentiation makes it a valuable tool in plant propagation methods. Furthermore, researchers have examined its effects on microorganisms, particularly in the context of biofilm formation and bacterial growth regulation.

The pharmacological properties of 7-chloronaphthalene-1-acetic acid have also been a subject of interest. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. However, further research is required to fully understand its pharmacokinetics and safety profile before it can be considered for clinical applications.

From an environmental perspective, the fate and transport of 7-chloronaphthalene-1-acetic acid in soil and water systems have been studied to assess its potential impact on ecosystems. Research indicates that the compound undergoes degradation under specific environmental conditions, such as microbial activity and photolysis. These findings are essential for developing guidelines for safe handling and disposal of this compound in agricultural settings.

In conclusion, 7-chloronaphthalene-1-acetic acid (CAS No. 58926-34-4) is a versatile compound with diverse applications across multiple disciplines. Its role as an auxin analog makes it invaluable in agriculture and biotechnology, while ongoing research continues to uncover new potential uses. As scientific understanding of this compound evolves, it is likely to play an increasingly important role in both industrial and academic settings.